molecular formula C11H10ClN3O B6164519 4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile CAS No. 1702098-56-3

4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile

Cat. No.: B6164519
CAS No.: 1702098-56-3
M. Wt: 235.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile is an organic compound with the molecular formula C11H10ClN3O. It is characterized by the presence of a chloro-substituted benzonitrile core linked to a pyrrolidinone moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile typically involves the reaction of 4-chloro-2-nitrobenzonitrile with 3-aminopyrrolidin-2-one under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and a catalyst, such as palladium on carbon (Pd/C), under hydrogenation conditions .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste

Properties

CAS No.

1702098-56-3

Molecular Formula

C11H10ClN3O

Molecular Weight

235.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.